5-(4-tert-butylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(4-tert-butylphenyl)-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H17N3S/c1-13(2,3)10-7-5-9(6-8-10)11-14-15-12(17)16(11)4/h5-8H,1-4H3,(H,15,17)
• InChI Key: WBHKPLKLHZOBRB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2C
• Molecular Formula: C13H17N3S
• DSSTOX Substance ID: DTXSID10351515
• Molecular Weight: 247.36 g/mol
• CAS RN: 175276-75-2

Description

The compound “5-(4-tert-butylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol” is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds. The “tert-butylphenyl” and “methyl” groups are substituents on the triazole ring. The “thiol” indicates the presence of a sulfur atom, which can participate in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,4-triazole ring, followed by the addition of the “tert-butylphenyl” and “methyl” groups. The “thiol” group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the 1,2,4-triazole ring, with the “tert-butylphenyl” and “methyl” groups as substituents. The “thiol” group would be attached to the triazole ring.

Chemical Reactions Analysis

As a derivative of 1,2,4-triazole, this compound could participate in a variety of chemical reactions. The “thiol” group, in particular, is known to be reactive and could undergo oxidation, reduction, or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the “thiol” group could make the compound polar and capable of forming hydrogen bonds.

Scientific Research Applications

3,5-Bis[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]benzenamine

• Method : The reduction was carried out using a mixture of sulfur, Na 2 S — 9 H 2 O, water, and pyridine. A solution of this reducing agent was added to a solution of 3,5-bis[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]nitrobenzene in warm pyridine.
• Results : The reaction yielded a light yellow solid.

Phosphorescent Organic Light-Emitting Devices

• Method : The devices are fabricated using standard techniques such as vacuum deposition or solution processing.
• Results : The devices provide emission wavelengths that cover wavelengths from the ultraviolet to near infrared.

Safety And Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. Proper handling and storage procedures should be followed to minimize risks.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields, such as pharmaceuticals, materials science, or chemical synthesis.